![molecular formula C13H10ClNO4 B6638926 N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide](/img/structure/B6638926.png)
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide, also known as GW 501516, is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ). It is a synthetic compound that has been extensively studied for its potential applications in various fields, including scientific research.
Mechanism of Action
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide 501516 activates PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved insulin sensitivity, increased energy expenditure, and reduced adiposity.
Biochemical and Physiological Effects
This compound 501516 has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase endurance and improve exercise performance in animal models. It has also been shown to improve lipid and glucose metabolism, reduce inflammation, and promote weight loss in obese animal models.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide 501516 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It is also highly selective for PPARδ, which reduces the risk of off-target effects. However, this compound 501516 has some limitations for lab experiments. It has a short half-life, which requires frequent dosing in animal models. It is also not suitable for long-term studies due to potential toxicity concerns.
Future Directions
For research could include investigating its potential use in treating metabolic disorders, cardiovascular diseases, neurodegenerative diseases, and cancer.
Synthesis Methods
The synthesis of N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide 501516 involves several steps, including the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. This intermediate is then reacted with 6-hydroxypyran-3-carboxamide in the presence of triethylamine to form this compound 501516. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide 501516 has been extensively studied for its potential applications in various fields, including scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and metabolic effects. It has also been investigated for its potential use in treating metabolic disorders such as obesity, dyslipidemia, and type 2 diabetes.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-6-oxopyran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO4/c1-18-11-4-3-9(14)6-10(11)15-13(17)8-2-5-12(16)19-7-8/h2-7H,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZGRRYLBDCTNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=COC(=O)C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.